3-[(ACETYLOXY)METHYL]-7-{[2-(3-METHYL-4-NITRO-1H-PYRAZOL-1-YL)ACETYL]AMINO}-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLIC ACID

• IUPAC Name: 3-(acetyloxymethyl)-7-[[2-(3-methyl-4-nitropyrazol-1-yl)acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C16H17N5O8S/c1-7-10(21(27)28)3-19(18-7)4-11(23)17-12-14(24)20-13(16(25)26)9(5-29-8(2)22)6-30-15(12)20/h3,12,15H,4-6H2,1-2H3,(H,17,23)(H,25,26)
• InChI Key: AFNCFCBCZJEUGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1[N+](=O)[O-])CC(=O)NC2C3N(C2=O)C(=C(CS3)COC(=O)C)C(=O)O
• Molecular Formula: C16H17N5O8S
• Molecular Weight: 439.4 g/mol

Description

3-[(Acetyloxy)methyl]-7-{[(3-methyl-4-nitro-1H-pyrazol-1-yl)acetyl]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid is a complex organic compound with a unique bicyclic structure. This compound is notable for its potential applications in various fields, including chemistry, biology, and medicine. Its structure features multiple functional groups, making it a versatile molecule for synthetic and analytical purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(ACETYLOXY)METHYL]-7-{[2-(3-METHYL-4-NITRO-1H-PYRAZOL-1-YL)ACETYL]AMINO}-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLIC ACID involves several steps, starting from readily available precursors. The key steps include:

Formation of the bicyclic core: This is typically achieved through a cycloaddition reaction, such as the Diels-Alder reaction, which forms the bicyclic structure.

Functional group modifications: Subsequent steps involve the introduction of various functional groups, including the acetyloxy, methyl, nitro, and pyrazolyl groups. These modifications are carried out using standard organic synthesis techniques, such as nucleophilic substitution, acylation, and nitration.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for certain steps, as well as the development of more efficient catalysts and reagents.

Chemical Reactions Analysis

Types of Reactions

3-[(Acetyloxy)methyl]-7-{[(3-methyl-4-nitro-1H-pyrazol-1-yl)acetyl]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid can undergo a variety of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert nitro groups to amines or to reduce other functional groups.

Substitution: Nucleophilic and electrophilic substitution reactions can be used to introduce new substituents or to replace existing ones.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) in the presence of a catalyst are commonly used.

Substitution: Reagents such as alkyl halides and acyl chlorides are used in substitution reactions, often in the presence of a base or acid catalyst.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation of the acetyloxy group could yield a carboxylic acid, while reduction of the nitro group would produce an amine.

Scientific Research Applications

3-[(Acetyloxy)methyl]-7-{[(3-methyl-4-nitro-1H-pyrazol-1-yl)acetyl]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: In biological research, the compound can be used to study enzyme interactions and to develop enzyme inhibitors.

Industry: In industrial applications, the compound can be used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 3-[(ACETYLOXY)METHYL]-7-{[2-(3-METHYL-4-NITRO-1H-PYRAZOL-1-YL)ACETYL]AMINO}-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLIC ACID involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and thereby exerting its effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

Penicillin: Like penicillin, this compound has a bicyclic structure and contains a beta-lactam ring, making it a potential antibiotic.

Cephalosporin: Another antibiotic with a similar structure, cephalosporin also contains a beta-lactam ring and is used to treat bacterial infections.

Carbapenem: This compound is a broad-spectrum antibiotic with a similar mechanism of action, targeting bacterial cell wall synthesis.

Uniqueness

What sets 3-[(ACETYLOXY)METHYL]-7-{[2-(3-METHYL-4-NITRO-1H-PYRAZOL-1-YL)ACETYL]AMINO}-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLIC ACID apart is its unique combination of functional groups, which confer specific properties and reactivity. This makes it a versatile compound for various applications in research and industry.